Cas no 1489045-98-8 (1-cyclopropyl-5-methoxy-2-methylpentane-1,3-dione)

• Product Name: 1-cyclopropyl-5-methoxy-2-methylpentane-1,3-dione
• CAS No: 1489045-98-8
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6226036
• PubChem ID: 64920289
• Update Time: 2025-05-20

1-cyclopropyl-5-methoxy-2-methylpentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-5-methoxy-2-methylpentane-1,3-dione
• CS-0291234
• EN300-1125224
• 1489045-98-8
• AKOS014250311

• Inchi： 1S/C10H16O3/c1-7(9(11)5-6-13-2)10(12)8-3-4-8/h7-8H,3-6H2,1-2H3
• InChI Key： LVWZEYNHZFPSMH-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(CCOC)=O)C1CC1

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 1-cyclopropyl-5-methoxy-2-methylpentane-1,3-dione

Introduction to 1-Cyclopropyl-5-Methoxy-2-Methylpentane-1,3-Dione (CAS No. 1489045-98-8)

1-Cyclopropyl-5-methoxy-2-methylpentane-1,3-dione (CAS No. 1489045-98-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclopropyl and methoxy functional groups, which contribute to its distinct properties and reactivity.

The chemical structure of 1-cyclopropyl-5-methoxy-2-methylpentane-1,3-dione consists of a cyclopropyl ring attached to a pentane backbone, with a methoxy group at the fifth carbon and a methyl group at the second carbon. The presence of the dione functional group (two ketone groups) further enhances its reactivity and potential for forming various derivatives. These structural features make it an interesting candidate for both fundamental research and practical applications.

In the realm of pharmaceutical research, 1-cyclopropyl-5-methoxy-2-methylpentane-1,3-dione has been explored for its potential as a building block in the synthesis of novel drugs. The cyclopropyl ring, known for its strain energy, can influence the conformational flexibility and biological activity of molecules. The methoxy group, on the other hand, can enhance solubility and metabolic stability, which are crucial factors in drug design.

Recent studies have shown that compounds with similar structures have exhibited promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that a series of cyclopropyl-containing compounds demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This finding highlights the potential of 1-cyclopropyl-5-methoxy-2-methylpentane-1,3-dione as a lead compound for further drug development.

Beyond pharmaceuticals, 1-cyclopropyl-5-methoxy-2-methylpentane-1,3-dione has also found applications in materials science. Its unique chemical structure makes it suitable for use as a monomer in polymer synthesis. Polymers derived from this compound can exhibit enhanced mechanical properties and thermal stability, making them valuable for various industrial applications, such as coatings, adhesives, and composite materials.

The synthesis of 1-cyclopropyl-5-methoxy-2-methylpentane-1,3-dione typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of cyclopropylacetic acid with an appropriate ketone followed by methylation and oxidation steps to introduce the methoxy and dione functionalities. The efficiency and yield of this synthetic pathway have been optimized through various catalytic systems and reaction conditions.

In terms of safety and handling, it is important to note that while 1-cyclopropyl-5-methoxy-2-methylpentane-1,3-dione is not classified as a hazardous or controlled substance, standard laboratory safety protocols should be followed during its synthesis and use. Proper personal protective equipment (PPE) should be worn to minimize exposure risks.

To summarize, 1-cyclopropyl-5-methoxy-2-methylpentane-1,3-dione (CAS No. 1489045-98-8) is a versatile compound with potential applications in pharmaceuticals and materials science. Its unique chemical structure offers opportunities for developing novel drugs with improved biological activities and for creating advanced materials with enhanced properties. Ongoing research continues to explore its full potential across various scientific disciplines.